4-((4-Ethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-ethylanilino)-4-oxo-2-(3-propan-2-yloxypropylamino)butanoic acid
• InChI: InChI=1S/C18H28N2O4/c1-4-14-6-8-15(9-7-14)20-17(21)12-16(18(22)23)19-10-5-11-24-13(2)3/h6-9,13,16,19H,4-5,10-12H2,1-3H3,(H,20,21)(H,22,23)
• InChI Key: LQLKTOKQNPRTFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC(C(=O)O)NCCCOC(C)C
• Molecular Formula: C18H28N2O4
• Molecular Weight: 336.4 g/mol

Description

4-((4-Ethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid, also known as EIPA, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. EIPA is a small molecule inhibitor that targets the Na+/H+ exchanger (NHE) proteins, which regulate intracellular pH and ion homeostasis.

Scientific Research Applications

Pharmacological and Biological Effects of Phenolic Compounds

• Pharmacological Review of Chlorogenic Acid : A study by Naveed et al. (2018) discusses Chlorogenic Acid (CGA), a phenolic compound with a wide range of biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, and anti-inflammatory properties. This review suggests that phenolic compounds like CGA could have similar therapeutic roles due to their biological activities (Naveed et al., 2018).

Applications in Peptide and Protein Studies

• Spin Label Amino Acid TOAC in Peptides : Schreier et al. (2012) review the applications of TOAC, a spin label probe, in analyzing peptide secondary structure and interactions with membranes. This suggests that derivatives of amino acids could be pivotal in structural biology and biophysics research (Schreier et al., 2012).

Advanced Oxidation Processes in Environmental Science

• Degradation of Acetaminophen by Advanced Oxidation Processes : Qutob et al. (2022) discuss the advanced oxidation processes (AOPs) for treating acetaminophen in water, highlighting the generation of various by-products and their biotoxicity. This study underscores the importance of AOPs in managing pharmaceutical pollutants, potentially applicable to the degradation studies of various organic compounds (Qutob et al., 2022).

Metathesis Reactions in Organic Synthesis

• Metathesis Reactions for Synthesizing β-Amino Acid Derivatives : Kiss et al. (2018) provide insights into using metathesis reactions for accessing cyclic β-amino acids and their derivatives, indicating the versatility of metathesis in synthesizing complex organic molecules. Such methodologies could be relevant for synthesizing and modifying the structure of "4-((4-Ethylphenyl)amino)-2-((3-isopropoxypropyl)amino)-4-oxobutanoic acid" (Kiss et al., 2018).